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Compound of Interest

Compound Name: PF-06305591 dihydrate

Cat. No.: B10824405 Get Quote

Disclaimer: This document provides general guidance for handling a potent research chemical.

A specific Safety Data Sheet (SDS) for PF-06305591 dihydrate was not publicly available at

the time of writing. It is imperative to obtain the official SDS from your supplier before handling

this compound. The information below is based on best practices for handling potent

pharmaceutical compounds and should be supplemented with the supplier-specific SDS.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of PF-06305591 dihydrate.

Compound Data
While a comprehensive, publicly available dataset for PF-06305591 dihydrate is limited, the

following information has been compiled from various sources.

Property Value

Molecular Formula C₁₅H₂₀N₄O ⋅ 2H₂O

Purity >99%

Appearance Solid powder

Storage (Lyophilized) -20°C (short-term), -80°C (long-term)

Storage (in Solution) Refer to supplier-specific recommendations

Solubility Soluble in DMSO
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Personal Protective Equipment (PPE)
Due to the potent nature of this compound, a comprehensive PPE strategy is crucial to

minimize exposure. The following PPE is recommended as a minimum standard.

Eye Protection: Chemical safety goggles or a full-face shield are mandatory to protect

against splashes and airborne particles.

Hand Protection: Use double-gloving with nitrile or other chemically resistant gloves. Change

gloves frequently, especially if contamination is suspected.

Body Protection: A disposable, low-linting lab coat or a full-body "bunny suit" is

recommended to prevent skin contact.[1] Gowns should be seamless, long-sleeved with

tight-fitting cuffs, and close in the back.[1]

Respiratory Protection: For handling the solid compound outside of a containment system, a

properly fitted N95 or higher-rated respirator is essential to prevent inhalation of airborne

particles.[1]

Operational Plan: Handling and Weighing
All handling of solid PF-06305591 dihydrate should be performed in a designated area and

within a primary engineering control to minimize the risk of exposure.

Experimental Workflow for Handling Solid Compound
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Caption: Workflow for weighing solid PF-06305591 dihydrate.
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Step-by-Step Guidance:

Preparation:

Don all required personal protective equipment as outlined in Section 2.

Ensure your primary containment system (e.g., chemical fume hood, glove box) is

functioning correctly.

Assemble all necessary equipment, such as spatulas, weigh paper, and appropriately

labeled vials, within the containment system.

Handling:

Carefully transfer the stock container of PF-06305591 dihydrate into the containment

system.

Slowly and carefully weigh the desired amount of the compound. Avoid any actions that

could generate dust.

Transfer the weighed compound into a pre-labeled vial.

Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent (e.g., 70% ethanol), as recommended by your

institution's safety protocols.

Dispose of all contaminated materials, including gloves, weigh paper, and any disposable

equipment, in a designated hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
Proper disposal of potent pharmaceutical compounds is critical to prevent environmental

contamination and ensure regulatory compliance.
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Logical Relationship for Waste Disposal
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Caption: Decision process for the disposal of PF-06305591 dihydrate waste.

Step-by-Step Guidance:

Segregation:

Do not mix hazardous waste with non-hazardous waste.
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Segregate solid waste (e.g., contaminated gloves, wipes, vials) from liquid waste (e.g.,

unused solutions, contaminated solvents).

Containment:

Place all waste into clearly labeled, sealed, and appropriate hazardous waste containers.

[2]

Ensure containers are compatible with the waste they are holding to prevent leaks or

reactions.

Labeling:

Label all waste containers with the full chemical name ("PF-06305591 dihydrate"),

concentration (if applicable), and the date.

Disposal:

Follow your institution's procedures for the disposal of potent pharmaceutical compounds.

This typically involves contacting your Environmental Health and Safety (EHS) department

to arrange for pickup and disposal by a certified hazardous waste contractor.[3]

Do not dispose of this compound down the drain or in regular trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PF-06305591 Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824405#personal-protective-equipment-for-
handling-pf-06305591-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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